Cas no 1706089-98-6 (4-(5-chloro-2-methoxybenzoyl)-7-(2-methylphenyl)-1,4-thiazepane)

• Product Name: 4-(5-chloro-2-methoxybenzoyl)-7-(2-methylphenyl)-1,4-thiazepane
• CAS No: 1706089-98-6
• MF: C₂₀H₂₂ClNO₂S
• MW: 375.91218328476
• CID: 5366475
• Update Time: 2025-10-28

4-(5-chloro-2-methoxybenzoyl)-7-(2-methylphenyl)-1,4-thiazepane Chemical and Physical Properties

Names and Identifiers

• (5-Chloro-2-methoxyphenyl)[tetrahydro-7-(2-methylphenyl)-1,4-thiazepin-4(5H)-yl]methanone
• 4-(5-chloro-2-methoxybenzoyl)-7-(2-methylphenyl)-1,4-thiazepane

• Inchi： 1S/C20H22ClNO2S/c1-14-5-3-4-6-16(14)19-9-10-22(11-12-25-19)20(23)17-13-15(21)7-8-18(17)24-2/h3-8,13,19H,9-12H2,1-2H3
• InChI Key： VXRSGYAJKFOJGG-UHFFFAOYSA-N
• SMILES： C(C1=CC(Cl)=CC=C1OC)(N1CCC(C2=CC=CC=C2C)SCC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-(5-chloro-2-methoxybenzoyl)-7-(2-methylphenyl)-1,4-thiazepane

Introduction to 4-(5-chloro-2-methoxybenzoyl)-7-(2-methylphenyl)-1,4-thiazepane (CAS No. 1706089-98-6)

4-(5-chloro-2-methoxybenzoyl)-7-(2-methylphenyl)-1,4-thiazepane, with the CAS number 1706089-98-6, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the thiazepane class of heterocyclic compounds and exhibits unique structural and functional properties that make it a promising candidate for various therapeutic applications.

The chemical structure of 4-(5-chloro-2-methoxybenzoyl)-7-(2-methylphenyl)-1,4-thiazepane is characterized by a thiazepane ring system substituted with a 5-chloro-2-methoxybenzoyl group and a 2-methylphenyl group. The presence of these functional groups imparts specific pharmacological activities, including potential anti-inflammatory, analgesic, and anti-cancer properties. Recent studies have focused on elucidating the mechanisms of action and optimizing the pharmacokinetic properties of this compound to enhance its therapeutic potential.

In the context of medicinal chemistry, the design and synthesis of 4-(5-chloro-2-methoxybenzoyl)-7-(2-methylphenyl)-1,4-thiazepane have been driven by the need for more effective and selective drugs. The thiazepane scaffold is known for its ability to modulate various biological targets, such as enzymes, receptors, and ion channels. The substitution pattern in this compound has been carefully chosen to optimize its binding affinity and selectivity for specific targets, thereby reducing off-target effects and improving safety profiles.

One of the key areas of research involving 4-(5-chloro-2-methoxybenzoyl)-7-(2-methylphenyl)-1,4-thiazepane is its potential as an anti-inflammatory agent. Inflammatory diseases, such as arthritis and inflammatory bowel disease (IBD), are characterized by chronic inflammation that can lead to tissue damage and functional impairment. Preclinical studies have shown that this compound can effectively inhibit pro-inflammatory cytokines and enzymes, such as COX-2 and iNOS, thereby reducing inflammation and associated symptoms.

Beyond its anti-inflammatory properties, 4-(5-chloro-2-methoxybenzoyl)-7-(2-methylphenyl)-1,4-thiazepane has also shown promise in cancer research. Cancer cells often exhibit dysregulated signaling pathways that promote cell proliferation and survival. This compound has been found to interfere with these pathways by modulating key proteins involved in cell cycle regulation and apoptosis. In vitro studies have demonstrated its ability to induce cell cycle arrest and apoptosis in various cancer cell lines, suggesting its potential as a novel anticancer agent.

The pharmacokinetic properties of 4-(5-chloro-2-methoxybenzoyl)-7-(2-methylphenyl)-1,4-thiazepane are another critical aspect of its development as a therapeutic agent. Pharmacokinetic studies have evaluated its absorption, distribution, metabolism, excretion (ADME) properties to ensure optimal bioavailability and minimal toxicity. These studies have shown that the compound has favorable pharmacokinetic profiles, with good oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens.

To further enhance its therapeutic potential, researchers are exploring various drug delivery systems for 4-(5-chloro-2-methoxybenzoyl)-7-(2-methylphenyl)-1,4-thiazepane. Nanoparticle-based delivery systems have shown promise in improving the solubility and stability of the compound, thereby enhancing its therapeutic efficacy. Additionally, targeted drug delivery approaches are being investigated to deliver the compound directly to the site of action, reducing systemic exposure and minimizing side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(5-chloro-2-methoxybenzoyl)-7-(2-methylphenyl)-1,4-thiazepane in human subjects. Early-phase trials have demonstrated promising results, with the compound showing good tolerability and preliminary evidence of therapeutic benefit in patients with inflammatory diseases and certain types of cancer. These findings have paved the way for larger-scale clinical trials to further validate its potential as a new therapeutic option.

In conclusion, 4-(5-chloro-2-methoxybenzoyl)-7-(2-methylphenyl)-1,4-thiazepane (CAS No. 1706089-98-6) represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. Its unique chemical structure and pharmacological properties make it a promising candidate for treating various inflammatory diseases and cancers. Ongoing research efforts aim to optimize its formulation and delivery methods to maximize its therapeutic benefits while ensuring safety and efficacy.